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Compound of Interest

Compound Name: H-Asp(Oet)-OEt.HCI

Cat. No.: B15545036

L  Get Quote

FOR IMMEDIATE RELEASE

A Comprehensive Guide to L-Aspartic Acid Diethyl Ester Hydrochloride (H-Asp(Oet)-OEt.HCI)
for Advanced Research and Development

This technical whitepaper provides an in-depth analysis of L-Aspartic acid diethyl ester
hydrochloride, commonly referred to as H-Asp(Oet)-OEt.HCI. Targeted at researchers,
scientists, and professionals in drug development, this document outlines the fundamental
properties, synthesis applications, and key experimental considerations for this versatile amino
acid derivative.

Core Compound Identification

Identifier Value

Chemical Name L-Aspartic acid diethyl ester hydrochloride

H-Asp(OEt)-OEt-HCI, Diethyl L-aspartate
hydrochloride

Synonyms

CAS Number

16115-68-7[1][2][3][4][5]

Molecular Formula

CsH15NOa-HCI[1][6][7]

Molecular Weight

225.67 g/mol [1][2][8][9]
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Physicochemical Properties

A summary of the key physicochemical properties of H-Asp(Oet)-OEt.HCI is presented below,
offering a baseline for experimental design and handling.

Property Value Source
Appearance White to off-white solid/powder  [2][6]
Melting Point 105.0 to0 109.0 °C [1]
Boiling Point 259.5 °C at 760 mmHg [1]
Flash Point 97.5°C [1]
Density 1.102 g/cm3 [1]
Storage Temperature 0°C [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [10]
Acetate, DMSO, Acetone

Applications in Research and Development

H-Asp(Oet)-OEt.HCI is a crucial building block and intermediate in various synthetic
processes, primarily within the pharmaceutical and agrochemical sectors.

Pharmaceutical Development

As a derivative of L-aspartic acid, this compound is extensively used in peptide synthesis.[11]
Its esterified carboxyl groups and the presence of a hydrochloride salt enhance its solubility
and reactivity in organic solvents, making it a valuable reagent for constructing peptide
backbones. It serves as an intermediate in the synthesis of diverse bioactive molecules and
pharmaceuticals, particularly those targeting neurological disorders.[6]

Agrochemical Synthesis

In the agricultural domain, H-Asp(Oet)-OEt.HClI is utilized in the formulation of fertilizers and
plant growth regulators. Its application can promote healthier crop yields by enhancing nutrient
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uptake in plants.[6]

Ergogenic Supplements

Amino acids and their derivatives, including aspartic acid derivatives, are recognized for their
potential as ergogenic supplements. They are studied for their influence on the secretion of
anabolic hormones, providing fuel during exercise, and potentially preventing exercise-induced
muscle damage.[2][12]

Logical Workflow: Role in Peptide Synthesis

The primary application of H-Asp(Oet)-OEt.HCI is as a protected amino acid in solid-phase or
solution-phase peptide synthesis. The following diagram illustrates its general workflow.
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General workflow for using H-Asp(Oet)-OEt.HCI in peptide synthesis.
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Experimental Protocols

While specific experimental protocols are highly dependent on the target molecule, a general
procedure for the use of H-Asp(Oet)-OEt.HCI in a standard peptide coupling reaction is
outlined below. This protocol is for illustrative purposes and requires optimization for specific
applications.

Objective: To couple H-Asp(Oet)-OEt.HCI to a resin-bound amino acid in solid-phase peptide
synthesis.

Materials:

H-Asp(Oet)-OEt.HCI

N-terminal protected amino acid bound to a solid support (e.g., Wang resin)

Coupling agents (e.g., HBTU, HATU)

Base (e.g., DIPEA, NMM)

Anhydrous solvent (e.g., DMF, NMP)

Inert gas atmosphere (e.g., Nitrogen, Argon)

Methodology:

o Resin Swelling: The resin-bound amino acid is swelled in the chosen solvent (e.g., DMF) for
30-60 minutes.

o N-terminal Deprotection: The N-terminal protecting group (e.g., Fmoc) is removed from the
resin-bound amino acid using a suitable deprotection solution (e.g., 20% piperidine in DMF).

e Washing: The resin is thoroughly washed with the solvent to remove residual deprotection
solution and byproducts.

e Coupling Reaction: a. In a separate vessel, H-Asp(Oet)-OEt.HCI (e.g., 3 equivalents) is
dissolved in the solvent. b. The coupling agent (e.g., HBTU, 3 equivalents) and base (e.g.,
DIPEA, 6 equivalents) are added to the solution containing H-Asp(Oet)-OEt.HCI. c. The
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mixture is pre-activated for a few minutes. d. The activated amino acid solution is added to
the washed, deprotected resin. e. The reaction is allowed to proceed for 1-2 hours at room
temperature with gentle agitation.

e Monitoring: The completion of the coupling reaction is monitored using a qualitative test (e.g.,
Kaiser test).

e Washing: Upon completion, the resin is thoroughly washed with the solvent to remove
excess reagents and byproducts.

» Chain Elongation: The cycle of deprotection and coupling is repeated with the next desired
amino acid until the peptide sequence is complete.

Concluding Remarks

H-Asp(Oet)-OEt.HCI is a fundamental reagent in the field of synthetic chemistry, offering a
reliable and efficient means to incorporate aspartic acid residues into peptides and other
complex molecules. Its well-defined properties and commercial availability make it an
indispensable tool for researchers. This guide provides the foundational knowledge required for
its effective application in laboratory settings. Further research into its role in novel synthetic
methodologies will continue to expand its utility in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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